Cas no 956751-64-7 (2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 956751-64-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD08445039
• CID: 3109570
• PubChem ID: 16228461
• Update Time: 2025-11-02

2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-3-(3-methoxyphenyl)-1H-pyrazol-1-yl]ethanol
• Z228589094
• 2-[5-amino-3-(3-methoxyphenyl)-1H-pyrazol-1-yl]ethan-1-ol
• AKOS009113451
• 2-(5-amino-3-(3-methoxyphenyl)-1H-pyrazol-1-yl)ethanol
• 956751-64-7
• 2-[5-AMINO-3-(3-METHOXYPHENYL)PYRAZOL-1-YL]ETHANOL
• GNB75164
• EN300-35564
• 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol

• MDL： MFCD08445039
• Inchi： 1S/C12H15N3O2/c1-17-10-4-2-3-9(7-10)11-8-12(13)15(14-11)5-6-16/h2-4,7-8,16H,5-6,13H2,1H3
• InChI Key： XXAJQYWJGFBXQU-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(C2C=CC=C(C=2)OC)=N1)N

Computed Properties

• Exact Mass: 233.116426730Da
• Monoisotopic Mass: 233.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol

Comprehensive Overview of 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 956751-64-7)

2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 956751-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole core and methoxyphenyl substitution, is increasingly studied for its potential applications in drug development and molecular biology. Researchers and industry professionals are particularly interested in its structural properties, synthesis pathways, and biological activities, making it a subject of ongoing scientific exploration.

The molecular structure of 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol features a pyrazole ring substituted with an amino group and a 3-methoxyphenyl moiety, which contributes to its distinct chemical behavior. These functional groups are known to influence the compound's reactivity, solubility, and interaction with biological targets. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the design of kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies.

In the context of modern pharmaceutical research, 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol is often explored for its role in signal transduction pathways. The compound's ability to modulate specific enzymes and receptors has made it a candidate for investigating diseases such as cancer and autoimmune disorders. This aligns with the growing demand for novel small-molecule therapeutics, a hot topic in both academic and industrial settings. Researchers frequently search for "pyrazole derivatives in drug discovery" or "methoxyphenyl compounds in medicinal chemistry," underscoring the relevance of this compound in contemporary science.

The synthesis of 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol typically involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing these processes is crucial for achieving high yields and purity, which are essential for its application in drug development. Recent advancements in green chemistry have also influenced its synthesis, with researchers exploring eco-friendly solvents and catalysts to reduce environmental impact—a key concern in today's chemical industry.

Beyond pharmaceuticals, 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol has potential applications in material science and agrochemicals. Its structural versatility allows it to serve as a precursor for functional materials, such as polymers with specific electronic properties. Additionally, its bioactive properties make it a candidate for developing new crop protection agents, addressing the global need for sustainable agriculture solutions. These applications are frequently searched under terms like "pyrazole-based materials" or "agrochemical intermediates," reflecting broad interdisciplinary interest.

Quality control and analytical characterization are critical for ensuring the reliability of 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol in research and industrial use. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are well-documented in scientific literature, catering to professionals seeking "analytical protocols for heterocyclic compounds" or "CAS 956751-64-7 characterization."

In summary, 2-5-Amino-3-(3-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 956751-64-7) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, materials science, and agrochemicals, driven by its unique structural features and bioactive potential. As research continues to uncover new uses and synthetic improvements, this compound is poised to remain a focal point in scientific and industrial advancements. For those exploring "pyrazole derivatives" or "specialty chemical suppliers," understanding this compound's properties and applications is essential for staying at the forefront of innovation.